Cas no 1250563-61-1 (2,2,2-Trifluoro-1-(5-methylfuran-2-yl)ethan-1-amine)

• Product Name: 2,2,2-Trifluoro-1-(5-methylfuran-2-yl)ethan-1-amine
• CAS No: 1250563-61-1
• MF: C₇H₈F₃NO
• MW: 179.13973236084
• MDL: MFCD07384538
• CID: 5242349
• PubChem ID: 61712025
• Update Time: 2026-03-08

2,2,2-Trifluoro-1-(5-methylfuran-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(5-methylfuran-2-yl)ethan-1-amine
• N16760
• 2-Furanmethanamine, 5-methyl-α-(trifluoromethyl)-
• 2,2,2-Trifluoro-1-(5-methylfuran-2-yl)ethan-1-amine

• MDL： MFCD07384538
• Inchi： 1S/C7H8F3NO/c1-4-2-3-5(12-4)6(11)7(8,9)10/h2-3,6H,11H2,1H3
• InChI Key： DZCLRWAAJGBYCK-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=C(C)O1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• XLogP3: 1.4
• Topological Polar Surface Area: 39.2

Additional information on 2,2,2-Trifluoro-1-(5-methylfuran-2-yl)ethan-1-amine

Professional Introduction to 2,2,2-Trifluoro-1-(5-methylfuran-2-yl)ethan-1-amine (CAS No. 1250563-61-1)

2,2,2-Trifluoro-1-(5-methylfuran-2-yl)ethan-1-amine, identified by its CAS number 1250563-61-1, is a fluorinated amine derivative featuring a unique structural framework that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of a trifluoromethyl group and an N-substituted furan ring, which collectively contribute to its distinctive chemical properties and potential biological activities. The structural motif of 2,2,2-Trifluoro-1-(5-methylfuran-2-yl)ethan-1-amine not only makes it a subject of interest for synthetic chemists but also positions it as a promising candidate for further exploration in drug discovery programs.

The synthesis of 2,2,2-Trifluoro-1-(5-methylfuran-2-yl)ethan-1-amine involves sophisticated organic transformations that highlight the challenges and opportunities in fluorinated chemistry. The introduction of the trifluoromethyl group, a well-known pharmacophore in medicinal chemistry, enhances the metabolic stability and lipophilicity of the molecule. This is particularly relevant in the development of bioactive compounds where such structural features often correlate with improved pharmacokinetic profiles. The presence of the 5-methylfuran moiety further diversifies the electronic and steric environment of the molecule, potentially influencing its interactions with biological targets.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their broad spectrum of biological activities. 2,2,2-Trifluoro-1-(5-methylfuran-2-yl)ethan-1-amine exemplifies this trend, as it combines the advantageous properties of fluorine with the structural complexity provided by the furan ring. Studies have demonstrated that such compounds can exhibit potent activity against various biological pathways, including enzyme inhibition and receptor binding. The trifluoromethyl group, in particular, is known to modulate the binding affinity and selectivity of molecules, making it a valuable tool in rational drug design.

One of the most compelling aspects of 2,2,2-Trifluoro-1-(5-methylfuran-2-yl)ethan-1-amine is its potential application in the development of novel therapeutic agents. The compound’s structural features suggest that it may interact with biological targets in unique ways, offering opportunities to address unmet medical needs. For instance, its ability to modulate enzyme activity could make it useful in treating metabolic disorders or inflammatory conditions. Additionally, its lipophilic nature may enhance membrane permeability, which is often beneficial for oral bioavailability.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. CAS No. 1250563-61-1 corresponds to a molecule that embodies many of the desirable characteristics sought after in modern medicines. The combination of fluorine’s electronic effects and the functional diversity provided by the furan ring creates a versatile scaffold for further derivatization. Researchers are exploring various synthetic strategies to optimize this compound’s properties while maintaining its core structural integrity.

Advances in computational chemistry have also played a crucial role in understanding the behavior of 2,2,2-Trifluoro-1-(5-methylfuran-2-yl)ethan-1-amine. Molecular modeling techniques allow scientists to predict how this compound might interact with biological targets at an atomic level. These insights are invaluable for guiding experimental efforts and designing more effective derivatives. By leveraging computational tools alongside traditional synthetic methods, researchers can accelerate the discovery process significantly.

The agrochemical sector has also shown interest in fluorinated compounds like CAS No. 1250563-61-1, as they often exhibit enhanced stability and efficacy as active ingredients in pesticides and herbicides. The structural features of 2,2,2-Trifluoro-1-(5-methylfuran-2-yliethanamino) contribute to its potential as an agrochemical intermediate or final product. Its ability to resist degradation under environmental stressors makes it a promising candidate for formulations designed to withstand field conditions.

In conclusion,CAS No 1250563 - 61 - 1 represents more than just a chemical entity; it symbolizes innovation at the intersection of organic synthesis and medicinal chemistry. The unique structural attributes of cas no1250563 - 61 - 1 make it an intriguing subject for further research across multiple disciplines including pharmaceuticals, agrochemicals,and materials science. Its potential applications are vast, spanning therapeutic interventions